![molecular formula C21H22O7 B1237401 (9R,10R)-9-(acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-10-yl (2E)-2-methylbut-2-enoate](/img/structure/B1237401.png)
(9R,10R)-9-(acetyloxy)-8,8-dimethyl-2-oxo-9,10-dihydro-2H,8H-pyrano[2,3-f]chromen-10-yl (2E)-2-methylbut-2-enoate
Overview
Description
2-methyl-2-butenoic acid [(9R,10R)-9-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f][1]benzopyran-10-yl] ester is a member of coumarins.
Scientific Research Applications
Phytotoxic Compounds from Prionosciadium watsoni
Research on Prionosciadium watsoni revealed the isolation of pyranocoumarins and pyranochromones, including a compound similar to the requested chemical structure. These compounds demonstrated phytotoxic activity on certain plant species and modified the electrophoretic mobility of calmodulin from bovine-brain and spinach, indicating potential applications in understanding plant biochemistry and interactions (Valencia-Islas et al., 2002).
Xyloccensin L: Structural Insights
Xyloccensin L, a compound with a similar structure, is a limonoid characterized by its unique molecular structure involving fused pyran rings and cyclohexane rings. The detailed structural analysis aids in understanding the conformation and stability of such complex molecules, opening avenues for the synthesis and modification of related compounds (Feng et al., 2010).
Synthesis of Pyrano[2,3-f]chromenone Derivatives
Novel pyrano[2,3-f]chromenone derivatives were synthesized starting from resorcinol. The cytotoxic activity of these compounds was evaluated against a blood tumor cell line, indicating their potential in developing anticancer agents. This study suggests the adaptability of the core structure for synthesizing compounds with desired biological activities (Alizadeh et al., 2015).
Chemical Constituents from Angelica decursiva
The roots of Angelica decursiva were studied, leading to the isolation of several compounds, including one with a structure similar to the query chemical. The identification of such compounds enhances the understanding of the chemical diversity of plant species and their potential medicinal applications (Liao et al., 2017).
Properties
Molecular Formula |
C21H22O7 |
|---|---|
Molecular Weight |
386.4 g/mol |
IUPAC Name |
[(9R,10R)-9-acetyloxy-8,8-dimethyl-2-oxo-9,10-dihydropyrano[2,3-f]chromen-10-yl] (E)-2-methylbut-2-enoate |
InChI |
InChI=1S/C21H22O7/c1-6-11(2)20(24)27-18-16-14(28-21(4,5)19(18)25-12(3)22)9-7-13-8-10-15(23)26-17(13)16/h6-10,18-19H,1-5H3/b11-6+/t18-,19-/m1/s1 |
InChI Key |
LYUZYPKZQDYMEE-CCGSVPMNSA-N |
Isomeric SMILES |
C/C=C(\C)/C(=O)O[C@H]1[C@H](C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)OC(=O)C |
SMILES |
CC=C(C)C(=O)OC1C(C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)OC(=O)C |
Canonical SMILES |
CC=C(C)C(=O)OC1C(C(OC2=C1C3=C(C=C2)C=CC(=O)O3)(C)C)OC(=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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